2,6-Dimethylbenzoic Acid
2,6-Dimethylbenzoic Acid
2,6-dimethylbenzoic acid is a dimethylbenzoic acid in which the two methyl groups are located at positions 2 and 6. It derives from a benzoic acid. It is a conjugate acid of a 2,6-dimethylbenzoate.
Brand Name:
Vulcanchem
CAS No.:
632-46-2
VCID:
VC0122861
InChI:
InChI=1S/C9H10O2/c1-6-4-3-5-7(2)8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
SMILES:
CC1=C(C(=CC=C1)C)C(=O)O
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
2,6-Dimethylbenzoic Acid
CAS No.: 632-46-2
Reference Standards
VCID: VC0122861
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
| CAS No. | 632-46-2 |
|---|---|
| Product Name | 2,6-Dimethylbenzoic Acid |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 2,6-dimethylbenzoic acid |
| Standard InChI | InChI=1S/C9H10O2/c1-6-4-3-5-7(2)8(6)9(10)11/h3-5H,1-2H3,(H,10,11) |
| Standard InChIKey | HCBHQDKBSKYGCK-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)C(=O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)C)C(=O)O |
| Boiling Point | 274.5 °C |
| Melting Point | 116.0 °C |
| Description | 2,6-dimethylbenzoic acid is a dimethylbenzoic acid in which the two methyl groups are located at positions 2 and 6. It derives from a benzoic acid. It is a conjugate acid of a 2,6-dimethylbenzoate. |
| Synonyms | 2-Carboxy-1,3-dimethylbenzene; |
| PubChem Compound | 12439 |
| Last Modified | Nov 11 2021 |
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